Cas no 139152-03-7 (Benzene, 1,5-dichloro-2-(methylsulfonyl)-4-nitro-)

• Product Name: Benzene, 1,5-dichloro-2-(methylsulfonyl)-4-nitro-
• CAS No: 139152-03-7
• MF: C₇H₅Cl₂NO₄S
• MW: 270.089898824692
• CID: 1262105
• PubChem ID: 21876260
• Update Time: 2025-04-20

Benzene, 1,5-dichloro-2-(methylsulfonyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-dichloro-2-(methylsulfonyl)-4-nitro-
• OFYMXXCHPBRXIB-UHFFFAOYSA-N
• SCHEMBL1625901
• 1,5-dichloro-2-(methylsulfonyl)-4-nitrobenzene
• DB-190815
• 139152-03-7
• 2,4-dichloro-5-methanesulfonylnitrobenzene

• Inchi： 1S/C7H5Cl2NO4S/c1-15(13,14)7-3-6(10(11)12)4(8)2-5(7)9/h2-3H,1H3
• InChI Key： OFYMXXCHPBRXIB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1S(C)(=O)=O)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 268.93175
• Monoisotopic Mass: 268.9316342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28